Cas no 1797702-64-7 (1'-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797702-64-7
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5374054
• Update Time: 2025-08-05

1'-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(2-phenyltriazole-4-carbonyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C21H18N4O3/c26-19(18-14-22-25(23-18)15-6-2-1-3-7-15)24-12-10-21(11-13-24)17-9-5-4-8-16(17)20(27)28-21/h1-9,14H,10-13H2
• InChI Key： HWDWNSJRWRFVQG-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(C3C=NN(C4=CC=CC=C4)N=3)=O)CC2)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 374.138
• Monoisotopic Mass: 374.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3A^2

Additional information on 1'-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one: A Novel Compound with Promising Applications in Medicinal Chemistry

1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797702-64-7) is a complex and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The core structure of 1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one features a spirocyclic framework that combines a benzofuran moiety with a piperidine ring. The presence of the 1,2,3-triazole moiety, which is known for its bioisosteric properties and ability to enhance the pharmacological profile of molecules, further adds to the compound's versatility and potential biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their unique conformational rigidity and ability to modulate biological targets effectively. The spirocyclic structure of 1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one provides a robust scaffold that can be functionalized to target specific biological pathways. This structural feature is particularly advantageous in the design of small molecules with improved pharmacokinetic properties and reduced off-target effects.

The 1,2,3-triazole moiety in 1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is formed via the well-established Huisgen cycloaddition reaction. This reaction not only ensures high regioselectivity but also allows for the facile introduction of diverse substituents at the triazole ring. The phenyl group attached to the triazole ring further enhances the compound's hydrophobicity and lipophilicity, which are crucial for cell membrane permeability and bioavailability.

In terms of biological activity, preliminary studies have shown that 1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one exhibits potent inhibitory effects on various enzymes and receptors. For instance, it has been reported to inhibit phosphodiesterase (PDE) enzymes with high selectivity and potency. PDE inhibitors are of great interest in the treatment of cardiovascular diseases, respiratory disorders, and neurodegenerative conditions due to their ability to modulate cyclic nucleotide signaling pathways.

Beyond its enzymatic inhibition properties, 1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable lead for developing new anti-inflammatory drugs with reduced side effects compared to existing treatments.

The pharmacokinetic profile of 1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has been extensively studied using both in vitro and in vivo models. Results indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 1'-(2-Phenyl-2H-1,2,3-triazole-4-carbonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797702-64-7) represents a promising compound with a unique combination of structural features and biological activities. Its potential applications in drug discovery and development are vast and warrant further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medicinal chemistry and improving patient outcomes.